Cas no 28659-87-2 ((S)-2-Bromo-4-methylpentanoic acid)

• Product Name: (S)-2-Bromo-4-methylpentanoic acid
• CAS No: 28659-87-2
• MF: C₆H₁₁BrO₂
• MW: 195.0543
• MDL: MFCD00211265
• CID: 253114
• PubChem ID: 12697061
• Update Time: 2025-06-06

(S)-2-Bromo-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-bromo-4-methyl-, (2S)-
• (S)-2-Bromo-4-methylpentanoic acid
• (S)-2-BROMO-4-METHYLVALERIC ACID
• (R,S)-2-bromo-4-methylpentanoic acid
• 2(R)-bromo-4-methylpentanoic acid
• 2-Brom-4-methylpentan
• 2-Brom-4-methyl-pentan
• 2-bromo-4-methyl-pentane
• 2-bromo-4-methyl-pentanoic acid
• 4-Brom-2-methyl-pentan
• 4-bromo-2-methylpentane
• 4-Methyl-2-brompentan
• 4-Methyl-2-pentylbromid
• AC1L3TEA
• AC1Q247X
• EINECS 250-123-0
• Pentane, 2-bromo-4-methyl-
• SBB007950
• S-2--Bromo -4-methylvaleric acid
• Pentanoic acid, 2-bromo-4-methyl-, (2S)-
• S-2-Bromo-4-methylvaleric acid
• NNFDHJQLIFECSR-YFKPBYRVSA-N
• (S)-2-bromo-4-methyl valeric acid
• FCH840416
• WT82277
• [S,(?)]-2-Bromo-4-methylvaleric acid
• MFCD00211265
• EN300-6745079
• SCHEMBL2637647
• CS-0134712
• AKOS006275212
• Pentanoic acid,2-bromo-4-methyl-,(2S)-
• (S)-2-bromo-4-methylpentanoicacid
• C74469
• (2s)-2-bromo-4-methylpentanoic acid
• DS-19489
• 28659-87-2

• MDL： MFCD00211265
• Inchi： 1S/C6H11BrO2/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： NNFDHJQLIFECSR-YFKPBYRVSA-N
• SMILES： Br[C@]([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 240.5°C at 760 mmHg
• PSA: 37.3

(S)-2-Bromo-4-methylpentanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C